Cas no 1352393-75-9 (4-Hydroxymethyl-1H-indazole-3-carboxaldehyde)

• Product Name: 4-Hydroxymethyl-1H-indazole-3-carboxaldehyde
• CAS No: 1352393-75-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 6317373
• PubChem ID: 74892794
• Update Time: 2025-10-17

4-Hydroxymethyl-1H-indazole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxymethyl-1H-indazole-3-carboxaldehyde
• 1352393-75-9
• 4-(hydroxymethyl)-2H-indazole-3-carbaldehyde

• Inchi： 1S/C9H8N2O2/c12-4-6-2-1-3-7-9(6)8(5-13)11-10-7/h1-3,5,12H,4H2,(H,10,11)
• InChI Key： JOZKVAPANBJKSF-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC2C1=C(C=O)NN=2

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Additional information on 4-Hydroxymethyl-1H-indazole-3-carboxaldehyde

Introduction to 4-Hydroxymethyl-1H-indazole-3-carboxaldehyde (CAS No. 1352393-75-9)

4-Hydroxymethyl-1H-indazole-3-carboxaldehyde, with the CAS number 1352393-75-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxymethyl group and a carboxaldehyde moiety attached to an indazole ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The indazole scaffold, a key component of 4-Hydroxymethyl-1H-indazole-3-carboxaldehyde, is well-known for its biological activity and has been extensively studied for its potential therapeutic applications. Indazoles have been shown to exhibit a wide array of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the hydroxymethyl and carboxaldehyde groups further enhances the molecule's reactivity and functional diversity, making it an attractive candidate for drug discovery and development.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 4-Hydroxymethyl-1H-indazole-3-carboxaldehyde. These methods often involve multi-step synthetic routes that utilize various catalytic systems and reagents to achieve high yields and purity. For instance, a study published in the Journal of Organic Chemistry reported a novel palladium-catalyzed coupling reaction that significantly improved the synthesis efficiency of this compound. This method not only reduced the number of steps required but also minimized the formation of side products, thereby enhancing the overall yield and purity.

In addition to its synthetic utility, 4-Hydroxymethyl-1H-indazole-3-carboxaldehyde has shown promising biological activity in several preclinical studies. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers at a leading pharmaceutical company have demonstrated that derivatives of this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through small molecule inhibitors is crucial for developing targeted therapies that can improve patient outcomes with fewer side effects.

The structural versatility of 4-Hydroxymethyl-1H-indazole-3-carboxaldehyde also makes it an excellent starting material for combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened against various biological targets to identify lead compounds with desired pharmacological properties. This approach has been successfully employed in the discovery of new antibiotics, antivirals, and anti-inflammatory agents. The ability to rapidly generate and test large numbers of structurally diverse compounds accelerates the drug discovery process and increases the likelihood of identifying effective therapeutic candidates.

Beyond its direct applications in drug discovery, 4-Hydroxymethyl-1H-indazole-3-carboxaldehyde has also found use as a probe molecule in biochemical assays. Its unique chemical properties allow it to interact with specific biomolecules, making it useful for studying protein-protein interactions and enzyme kinetics. For instance, researchers have utilized this compound to investigate the binding mechanisms of certain enzymes involved in metabolic pathways, providing valuable insights into their function and regulation.

In conclusion, 4-Hydroxymethyl-1H-indazole-3-carboxaldehyde (CAS No. 1352393-75-9) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for developing new therapeutic agents and advancing our understanding of biological processes. As research in this area continues to evolve, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on human health and well-being.